Cas no 57338-19-9 (2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-)

• Product Name: 2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
• CAS No: 57338-19-9
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 345724
• PubChem ID: 841782
• Update Time: 2025-04-19

2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[(3-chlorophenyl)amino]-2-cyano-, ethyl ester, (Z)-
• ethyl 3-(3-chloroanilino)-2-cyanoprop-2-enoate
• DTXSID70357058
• AKOS030751659
• 57338-19-9

• Inchi： 1S/C12H11ClN2O2/c1-2-17-12(16)9(7-14)8-15-11-5-3-4-10(13)6-11/h3-6,8,15H,2H2,1H3
• InChI Key： WXFLGONMNQJZFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC=C(C#N)C(=O)OCC

Computed Properties

• Exact Mass: 250.05103
• Monoisotopic Mass: 250.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 62.12